N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H24N2O5/c1-29-20-13-17(14-21(30-2)22(20)31-3)23(27)26-19-12-8-7-11-18(19)24(28)25-15-16-9-5-4-6-10-16/h4-14H,15H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key: QWRKJDKSNXUZOY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3

Description

N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide, also known as BTB-1, is a chemical compound that has gained attention due to its potential therapeutic applications. It is a member of the phenylalkylamine class of compounds and has been studied for its effects on various biological processes. In

Mechanism of Action

The exact mechanism of action of N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to involve the modulation of various biological processes, including the regulation of ion channels, neurotransmitter release, and gene expression. N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to interact with voltage-gated calcium channels and inhibit the release of glutamate, a neurotransmitter involved in pain signaling. It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and analgesic effects. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. In animal models, N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to improve cognitive function and protect against neuronal damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide in lab experiments is its potential therapeutic applications in various areas, including neuroprotection, pain management, and cancer treatment. Another advantage is its relatively low toxicity compared to other compounds with similar therapeutic potential. One limitation is the limited availability of N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide, which can make it difficult to conduct large-scale studies.

Future Directions

There are several potential future directions for research on N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide. One area of interest is the development of more efficient synthesis methods to increase the yield of N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide. Another area of interest is the further exploration of its therapeutic potential in various areas, including neuroprotection, pain management, and cancer treatment. Additionally, more research is needed to fully understand the mechanism of action of N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide and its effects on various biological processes.

Synthesis Methods

N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide can be synthesized through a multi-step process involving the reaction of 3,4,5-trimethoxybenzaldehyde with benzylamine, followed by the addition of acetic anhydride and ammonium acetate. The final step involves the reaction of the resulting intermediate with 2-nitrobenzoyl chloride. The yield of N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide is typically around 50%.

Scientific Research Applications

N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been studied for its potential therapeutic applications in various areas, including neuroprotection, pain management, and cancer treatment. In neuroprotection, N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to protect against neuronal damage caused by oxidative stress and inflammation. In pain management, N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to have analgesic effects in animal models of neuropathic pain. In cancer treatment, N-[2-(benzylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis.